Cas no 1048699-83-7 (3-benzoyl-1,1-dioxo-N-[3-(trifluoromethyl)phenyl]-1,3-thiazolidine-4-carboxamide)

• Product Name: 3-benzoyl-1,1-dioxo-N-[3-(trifluoromethyl)phenyl]-1,3-thiazolidine-4-carboxamide
• CAS No: 1048699-83-7
• MF: C₁₈H₁₅F₃N₂O₄S
• MW: 412.382913827896
• CID: 6491373
• Update Time: 2025-06-25

3-benzoyl-1,1-dioxo-N-[3-(trifluoromethyl)phenyl]-1,3-thiazolidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-benzoyl-1,1-dioxo-N-[3-(trifluoromethyl)phenyl]-1,3-thiazolidine-4-carboxamide
• 4-Thiazolidinecarboxamide, 3-benzoyl-N-[3-(trifluoromethyl)phenyl]-, 1,1-dioxide

• Inchi： 1S/C18H15F3N2O4S/c19-18(20,21)13-7-4-8-14(9-13)22-16(24)15-10-28(26,27)11-23(15)17(25)12-5-2-1-3-6-12/h1-9,15H,10-11H2,(H,22,24)
• InChI Key： CTOZROUXFXIUIJ-UHFFFAOYSA-N
• SMILES： S1(=O)(=O)CC(C(NC2=CC=CC(C(F)(F)F)=C2)=O)N(C(=O)C2=CC=CC=C2)C1

Experimental Properties

• Density: 1.497±0.06 g/cm3(Predicted)
• Boiling Point: 670.2±55.0 °C(Predicted)
• pka: 12.50±0.70(Predicted)

Additional information on 3-benzoyl-1,1-dioxo-N-[3-(trifluoromethyl)phenyl]-1,3-thiazolidine-4-carboxamide

Comprehensive Overview of 3-Benzoyl-1,1-dioxo-N-[3-(trifluoromethyl)phenyl]-1,3-thiazolidine-4-carboxamide (CAS No. 1048699-83-7)

In the realm of organic chemistry and pharmaceutical research, 3-Benzoyl-1,1-dioxo-N-[3-(trifluoromethyl)phenyl]-1,3-thiazolidine-4-carboxamide (CAS No. 1048699-83-7) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its thiazolidine core and trifluoromethylphenyl moiety, is often explored for its role in drug discovery and material science. Researchers are particularly interested in its carboxamide functionality, which is a common pharmacophore in bioactive molecules.

The 3-benzoyl group in this compound enhances its stability and reactivity, making it a valuable intermediate in synthetic chemistry. Its CAS number 1048699-83-7 is frequently searched in academic databases and chemical catalogs, reflecting its relevance in modern research. Recent studies highlight its potential in targeting specific enzymes or receptors, aligning with the growing demand for precision medicine and small-molecule therapeutics. This aligns with trending topics like AI-driven drug design and sustainable chemistry, where such compounds are optimized computationally before lab synthesis.

From a structural perspective, the 1,1-dioxo moiety contributes to the compound’s electronic properties, which are critical for interactions in biological systems. The inclusion of a trifluoromethyl group further augments its lipophilicity, a feature often sought after in CNS drug development and agrochemical formulations. These attributes make CAS No. 1048699-83-7 a subject of interest in patents and peer-reviewed journals, particularly in discussions about structure-activity relationships (SAR).

In the context of industrial applications, this compound’s synthesis and scalability are frequently debated in forums focused on green chemistry and cost-effective manufacturing. Questions like “How to optimize the yield of 3-benzoyl-1,1-dioxo-N-[3-(trifluoromethyl)phenyl]-1,3-thiazolidine-4-carboxamide?” or “What are the spectroscopic markers for CAS No. 1048699-83-7?” are common among chemists. Such queries underscore the need for detailed technical data, which is often shared through open-access platforms to foster collaboration.

Furthermore, the compound’s potential role in personalized medicine aligns with current healthcare trends. Its modular structure allows for derivatization, a key strategy in addressing drug resistance and improving bioavailability. This versatility has led to its inclusion in virtual screening libraries, where machine learning models predict its interactions with biological targets. As the scientific community prioritizes data-driven research, compounds like CAS No. 1048699-83-7 are increasingly studied in silico before experimental validation.

To summarize, 3-Benzoyl-1,1-dioxo-N-[3-(trifluoromethyl)phenyl]-1,3-thiazolidine-4-carboxamide represents a convergence of synthetic innovation and biomedical relevance. Its CAS registry number 1048699-83-7 serves as a gateway to a wealth of research, from mechanistic studies to industrial-scale production. As the demand for tailored therapeutics and eco-friendly synthesis grows, this compound will likely remain a focal point in interdisciplinary scientific discourse.